Cas no 118801-67-5 (5,6,7,8-tetrahydro-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one)
5,6,7,8-Tetrahydro-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one is a heterocyclic compound featuring a fused triazole and tetrahydropyridine ring system. Its unique structure imparts versatility in medicinal chemistry and pharmaceutical applications, particularly as a scaffold for developing bioactive molecules. The compound exhibits favorable physicochemical properties, including moderate solubility and stability, making it suitable for further derivatization. Its rigid bicyclic framework enhances binding affinity in target interactions, often serving as a key intermediate in synthesizing potential therapeutic agents. Researchers value this compound for its potential in CNS-targeted drug discovery due to its balanced lipophilicity and hydrogen-bonding capabilities. Proper handling under controlled conditions is recommended to ensure integrity.
![5,6,7,8-tetrahydro-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one structure](https://www.kuujia.com/scimg/cas/118801-67-5x500.png)
118801-67-5 structure
Product name:5,6,7,8-tetrahydro-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one
5,6,7,8-tetrahydro-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one Chemical and Physical Properties
Names and Identifiers
-
- 5,6,7,8-tetrahydro-1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one
- 5,6,7,8-tetrahydro-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one
- BS-11805
- SCHEMBL3520458
- HMS1620N06
- 2H,3H,5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-one
- CCG-321170
- G33414
- CS-0144923
- Z1020851196
- 5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
- NCGC00445616-01
- STL434946
- 5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridin-3-ol
- AKOS023414093
- AKOS015866723
- 5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
- EN300-65530
- F6660-4168
- 118801-67-5
-
- MDL： MFCD13178772
- Inchi： InChI=1S/C6H9N3O/c10-6-8-7-5-3-1-2-4-9(5)6/h1-4H2,(H,8,10)
- InChI Key： VNJXPEWQUVGHKM-UHFFFAOYSA-N
- SMILES： C1CCN2C(=NNC2=O)C1
Computed Properties
- Exact Mass: 139.07467
- Monoisotopic Mass: 139.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 44.7Ų
Experimental Properties
- PSA: 44.7
5,6,7,8-tetrahydro-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-65530-2.5g |
2H,3H,5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-one |
118801-67-5 | 95.0% | 2.5g |
$503.0 | 2025-03-21 | |
| Life Chemicals | F6660-4168-3mg |
2H,3H,5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-one |
118801-67-5 | 90%+ | 3mg |
$63.0 | 2023-11-21 | |
| Enamine | EN300-65530-0.05g |
2H,3H,5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-one |
118801-67-5 | 95.0% | 0.05g |
$42.0 | 2025-03-21 | |
| Life Chemicals | F6660-4168-5mg |
2H,3H,5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-one |
118801-67-5 | 90%+ | 5mg |
$69.0 | 2023-11-21 | |
| Life Chemicals | F6660-4168-4mg |
2H,3H,5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-one |
118801-67-5 | 90%+ | 4mg |
$66.0 | 2023-11-21 | |
| Life Chemicals | F6660-4168-20mg |
2H,3H,5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-one |
118801-67-5 | 90%+ | 20mg |
$99.0 | 2023-11-21 | |
| Life Chemicals | F6660-4168-40mg |
2H,3H,5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-one |
118801-67-5 | 90%+ | 40mg |
$140.0 | 2023-11-21 | |
| TRC | H325760-5mg |
2H,3H,5H,6H,7H,8H-[1,2,4]Triazolo[4,3-a]pyridin-3-one |
118801-67-5 | 5mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H325760-10mg |
2H,3H,5H,6H,7H,8H-[1,2,4]Triazolo[4,3-a]pyridin-3-one |
118801-67-5 | 10mg |
$ 65.00 | 2022-06-04 | ||
| Enamine | EN300-65530-1.0g |
2H,3H,5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-one |
118801-67-5 | 95.0% | 1.0g |
$256.0 | 2025-03-21 |
5,6,7,8-tetrahydro-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one Related Literature
-
Yifang Gao,Yuan Jiao,Wenjing Lu,Yang Liu,Hui Han,Xiaojuan Gong,Shaomin Shuang,Chuan Dong J. Mater. Chem. B, 2018,6, 6099-6107
-
Philjae Kang,Hien Duy Mai,Hyojong Yoo Dalton Trans., 2018,47, 6660-6665
-
Valerie G. Brunton,Duncan Graham,Karen Faulds Analyst, 2020,145, 7225-7233
-
Wenna Zhang,Yingxu Wei,Xinqiang Wu,Shutao Xu,Zhongmin Liu Chem. Commun., 2020,56, 8063-8066
-
5. Back matter
118801-67-5 (5,6,7,8-tetrahydro-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one) Related Products
- 52883-26-8(4,5-Diethyl-2,4-dihydro-1,2,4-triazol-3-one)
- 749900-74-1(3-Amino-5-methyl-1H-pyrrole-2-carboxylic acid)
- 837-45-6(9-Phenanthroic Acid)
- 2877657-44-6(4-{1-[3-fluoro-5-(trifluoromethyl)pyridin-2-yl]piperidine-4-carbonyl}thiomorpholine)
- 324539-39-1(8-(ethylsulfanyl)-7-heptyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)
- 1111269-40-9(2-(chloromethyl)-4,5-difluoro-1H-1,3-benzodiazole)
- 314769-46-5(3-(4-bromophenyl)sulfanylpentane-2,4-dione)
- 2172228-41-8(2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanoylazetidin-3-yl}propanoic acid)
- 2034572-99-9(2-(2,4-dichlorophenoxy)-N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethylacetamide)
- 937279-21-5(1,2-Dimethyl-5-(quinoxalin-6-yl)-1H-pyrazol-3(2H)-one)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:118801-67-5)5,6,7,8-tetrahydro-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one
Purity:99%
Quantity:1g
Price ($):189.0